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Compound of Interest

3-Bromo-2-methoxypyridin-4-
Compound Name:
amine

Cat. No.: B1388476

Introduction

In the landscape of modern agricultural science, the development of novel, effective, and
selective agrochemicals is paramount for ensuring global food security. Pyridine-based
scaffolds are a cornerstone in the synthesis of numerous herbicides, fungicides, and
insecticides due to their versatile chemical reactivity and proven biological efficacy.[1][2] Among
the vast array of functionalized pyridine intermediates, 3-Bromo-2-methoxypyridin-4-amine
(CAS No: 215364-86-6) has emerged as a particularly valuable building block.[3][4]

This application note serves as a technical guide for researchers and synthetic chemists in the
agrochemical sector. It details the synthesis of this key intermediate, explores its application in
constructing more complex herbicidal scaffolds through palladium-catalyzed cross-coupling
reactions, and discusses the mode of action characteristic of the resulting pyridine-based
agrochemicals. The protocols provided are designed to be robust and reproducible, with an
emphasis on explaining the underlying chemical principles to empower rational experimental
design.

Physicochemical Properties of 3-Bromo-2-
methoxypyridin-4-amine

A thorough understanding of the starting material's properties is critical for successful reaction
planning, safety, and handling.
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Property Value Source
CAS Number 215364-86-6 [4][5]
Molecular Formula CeH7BrN20 [41[5]
Molecular Weight 203.04 g/mol [41[5]
Appearance Yellow to light brown solid [5]
Purity Typically 297% [4]

Room temperature, away from
Storage ] ) [4]
light and moisture

Core Application: A Versatile Intermediate for
Herbicidal Scaffolds

The strategic placement of the bromo, methoxy, and amine functionalities makes 3-Bromo-2-
methoxypyridin-4-amine a powerful synthon. The bromine atom at the 3-position is
particularly significant as it provides a reactive handle for introducing molecular complexity via
cross-coupling reactions, while the amine and methoxy groups modulate the electronic
properties and potential biological activity of the final molecule.[3]

Many potent pyridine-based herbicides, such as Picloram and Clopyralid, function as synthetic
auxins.[6][7][8] They mimic the natural plant growth hormone indole-3-acetic acid (IAA), leading
to uncontrolled and disorganized cell division and elongation in susceptible broadleaf weeds,
ultimately causing plant death.[6][9] The protocols below outline the synthesis of the
intermediate and its subsequent use in a representative Suzuki cross-coupling reaction—a
foundational technique for building molecules that can be further elaborated into potential
synthetic auxin herbicides.

Experimental Protocols & Methodologies
Protocol 1: Synthesis of 3-Bromo-2-methoxypyridin-4-

amine
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This protocol describes the regioselective bromination of 2-methoxypyridin-4-amine. The
choice of N-Bromosuccinimide (NBS) as the brominating agent is crucial; it is an electrophilic
bromine source that is milder and more selective than elemental bromine, minimizing the
formation of undesired byproducts. The reaction is typically performed at a low temperature
initially to control the reaction rate and then warmed to ensure completion.

Workflow Diagram: Synthesis of the Intermediate
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2-Methoxypyridin-4-amine
in Dichloromethane (DCM)

Cool to 0°C

Exothermic control

Slowly add
N-Bromosuccinimide (NBS)
(1.0 eq)

Warm to 25-30°C
Stir for 1-4 hours

Reaction completion

Reaction Quench
(Ice-cold water)

(Extraction with DCM)

Wash, Dry (Na2S0a4),
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Purification
(Trituration or Column Chromatography)

High Purity Product

3-Bromo-2-methoxypyridin-4-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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